3-{[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]carbonyl}quinoxalin-2(1H)-one

• IUPAC Name: 3-[4-(2-oxopyrrolidin-1-yl)piperidine-1-carbonyl]-1H-quinoxalin-2-one
• InChI: InChI=1S/C18H20N4O3/c23-15-6-3-9-22(15)12-7-10-21(11-8-12)18(25)16-17(24)20-14-5-2-1-4-13(14)19-16/h1-2,4-5,12H,3,6-11H2,(H,20,24)
• InChI Key: PZRCQSGYYDYTJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2CCN(CC2)C(=O)C3=NC4=CC=CC=C4NC3=O
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

3-{[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]carbonyl}quinoxalin-2(1H)-one, also known as QX-314, is a membrane-impermeable lidocaine derivative that has gained popularity in the field of scientific research due to its unique properties. QX-314 is a potent sodium channel blocker that can selectively target nociceptive neurons, making it a promising tool for pain research.

Mechanism of Action

3-{[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]carbonyl}quinoxalin-2(1H)-one blocks sodium channels by binding to the intracellular side of the channel pore. Unlike lidocaine, which can only block channels from the extracellular side, this compound can penetrate the cell membrane and block channels from the inside. This makes it a potent blocker of action potentials in nociceptive neurons.
Biochemical and Physiological Effects:
This compound has been shown to effectively block action potentials in nociceptive neurons, leading to a reduction in pain perception. It has also been shown to reduce the release of inflammatory mediators such as substance P and calcitonin gene-related peptide (CGRP), which are involved in the development of chronic pain.

Advantages and Limitations for Lab Experiments

One of the key advantages of 3-{[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]carbonyl}quinoxalin-2(1H)-one is its selectivity for nociceptive neurons, which allows for targeted pain research. Additionally, its ability to penetrate the cell membrane and block channels from the inside makes it a potent blocker of action potentials. However, one limitation of this compound is its membrane-impermeable nature, which limits its use in vivo. It also has a short half-life, which requires frequent administration.

Future Directions

There are several future directions for 3-{[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]carbonyl}quinoxalin-2(1H)-one research. One potential application is in the development of new pain therapies. This compound could be used as a template to design new, more potent sodium channel blockers with improved pharmacokinetic properties. Additionally, this compound could be used in combination with other drugs to enhance their efficacy in pain management. Another potential direction is in the development of new delivery methods for this compound to improve its in vivo efficacy. This could include the use of nanoparticles or other delivery vehicles to improve its bioavailability and prolong its half-life.
Conclusion:
This compound is a potent sodium channel blocker that has gained popularity in the field of scientific research due to its unique properties. Its selectivity for nociceptive neurons makes it a valuable tool for studying pain mechanisms, while its ability to penetrate the cell membrane and block channels from the inside makes it a potent blocker of action potentials. While this compound has limitations, its potential applications in pain research and therapy make it a promising area of study for future research.

Synthesis Methods

The synthesis of 3-{[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]carbonyl}quinoxalin-2(1H)-one involves the reaction of quinoxaline-2,3-dione with piperidine and pyrrolidine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

3-{[4-(2-oxopyrrolidin-1-yl)piperidin-1-yl]carbonyl}quinoxalin-2(1H)-one has been extensively used in scientific research to study pain mechanisms and develop new pain therapies. One of the key advantages of this compound is its ability to selectively block sodium channels in nociceptive neurons without affecting other types of neurons. This makes it a valuable tool for studying the role of sodium channels in pain perception.